Cas no 1171129-05-7 (Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate)
1171129-05-7 structure
Product Name:Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate
CAS No:1171129-05-7
MF:C9H7ClN2O2
MW:210.617080926895
MDL:MFCD22562505
CID:4574735
PubChem ID:68407476
Update Time:2023-11-22
Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-chloro-1H-benzimidazole-4-carboxylate
- Methyl 2-chloro-1H-benzo[d]imidazole-4-carboxylate
- methyl 2-chloro-1H-1,3-benzodiazole-7-carboxylate
- Methyl 2-chloro-1H-benzo[d]imidazole-7-carboxylate
- 1H-Benzimidazole-7-carboxylic acid, 2-chloro-, methyl ester
- Methyl 2-chloro-1H-benzimidazole-7-carboxylate
- 1h-benzimidazole-7-carboxylic acid,2-chloro-,methyl ester
- Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate
-
- MDL: MFCD22562505
- Inchi: 1S/C9H7ClN2O2/c1-14-8(13)5-3-2-4-6-7(5)12-9(10)11-6/h2-4H,1H3,(H,11,12)
- InChI Key: ILEUCNCKSCQHGO-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(C(=O)OC)=CC=CC=2N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 2.3
- Topological Polar Surface Area: 55
Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000063-250mg |
Methyl 2-chloro-1H-benzimidazole-7-carboxylate |
1171129-05-7 | 98% | 250mg |
$546.31 | 2023-09-04 | |
| Alichem | A061000063-500mg |
Methyl 2-chloro-1H-benzimidazole-7-carboxylate |
1171129-05-7 | 98% | 500mg |
$938.29 | 2023-09-04 | |
| Alichem | A061000063-1g |
Methyl 2-chloro-1H-benzimidazole-7-carboxylate |
1171129-05-7 | 98% | 1g |
$1094.01 | 2023-09-04 | |
| TRC | B495243-2.5mg |
Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate |
1171129-05-7 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495243-5mg |
Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate |
1171129-05-7 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B495243-25mg |
Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate |
1171129-05-7 | 25mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM468052-250mg |
methyl 2-chloro-1H-1,3-benzodiazole-7-carboxylate |
1171129-05-7 | 95%+ | 250mg |
$741 | 2023-01-12 | |
| Chemenu | CM468052-500mg |
methyl 2-chloro-1H-1,3-benzodiazole-7-carboxylate |
1171129-05-7 | 95%+ | 500mg |
$1154 | 2023-01-12 | |
| Chemenu | CM468052-1g |
methyl 2-chloro-1H-1,3-benzodiazole-7-carboxylate |
1171129-05-7 | 95%+ | 1g |
$1472 | 2023-01-12 | |
| Enamine | EN300-233779-0.05g |
methyl 2-chloro-1H-1,3-benzodiazole-7-carboxylate |
1171129-05-7 | 95% | 0.05g |
$252.0 | 2024-06-19 |
Methyl 2-Chloro-1H-1,3-benzodiazole-7-carboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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